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Compound of Interest

Compound Name: (+)-Matrine

Cat. No.: B026880 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and

application of (+)-Matrine solutions in dimethyl sulfoxide (DMSO) for in vitro cell culture

experiments. It includes solubility data, recommendations for safe solvent concentrations, and

a step-by-step guide to preparing stock and working solutions.

Introduction
(+)-Matrine is a natural alkaloid compound extracted from plants of the Sophora genus.[1] It

has garnered significant interest in biomedical research due to its wide range of

pharmacological activities, including anti-tumor, anti-inflammatory, and anti-viral properties.[2]

In cell biology, particularly cancer research, Matrine is investigated for its ability to inhibit cell

proliferation, induce apoptosis, and modulate key cellular signaling pathways.[3][4][5]

Due to its hydrophobic nature, Matrine is often dissolved in an organic solvent before being

introduced to aqueous cell culture media. Dimethyl sulfoxide (DMSO) is a common polar

aprotic solvent used for this purpose, as it can dissolve a wide range of compounds and is

miscible with water.[6] However, it is crucial to manage the final concentration of DMSO in cell

culture, as it can exhibit cytotoxic effects at higher levels.[7][8] This protocol outlines the best

practices for using DMSO as a vehicle for (+)-Matrine in cell-based assays.
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Table 1: Physicochemical Properties and Solubility of
(+)-Matrine

Property Value Reference

Chemical Formula C₁₅H₂₄N₂O [9]

Molecular Weight 248.4 g/mol [9]

CAS Number 519-02-8 [9]

Appearance Crystalline solid [9]

Purity ≥98% [9]

Solubility in DMSO ~10 mg/mL [9]

Solubility in Ethanol ~33.3 mg/mL [9]

Solubility in PBS (pH 7.2) ~10 mg/mL [9]

Other Solvents
Soluble in water, chloroform,

methanol, benzene
[10][11]

Storage (Solid) -20°C for ≥ 4 years [9]

Storage (Stock Solution) -20°C for several months [11]

Table 2: Recommended Final DMSO Concentrations for
Cell Culture
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Final DMSO Concentration Expected Effect on Cells Reference

≤ 0.1%

Generally considered safe for

most cell lines with negligible

cytotoxicity.

[8]

0.1% - 0.5%

Tolerated by most robust cell

lines without severe

cytotoxicity. Recommended as

a maximum for many

experiments.

[7][8]

0.5% - 1.0%

May induce physiological

effects or cytotoxicity in some

cell lines, especially sensitive

or primary cells.

[8]

≥ 2.0%

Significant cytotoxicity

observed in various cell lines,

often leading to inhibition of

proliferation and cell death.

Experimental Protocols
Materials and Equipment

(+)-Matrine powder (purity ≥98%)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Complete cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line
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Target cells in culture

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions
(+)-Matrine should be considered hazardous until more information is available. Handle with

care, avoiding ingestion, inhalation, and contact with skin or eyes.[9]

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin. Always wear gloves when handling DMSO and solutions containing it.

Perform all handling of Matrine powder and concentrated DMSO stocks within a chemical

fume hood or a biological safety cabinet.

Preparation of a Concentrated Stock Solution (e.g., 10
mg/mL)

Calculation: Determine the required amount of Matrine and DMSO. To prepare 1 mL of a 10

mg/mL stock solution:

Weigh out 10 mg of (+)-Matrine powder using an analytical balance.

Prepare 1 mL of sterile, cell culture-grade DMSO.

Dissolution:

Aseptically transfer the 10 mg of Matrine powder into a sterile amber vial.

Add 1 mL of DMSO to the vial.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming to 37°C or brief sonication can aid dissolution if needed.[11]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Storage:
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Label the vial clearly with the compound name, concentration (10 mg/mL), solvent

(DMSO), and preparation date.

Store the stock solution at -20°C. It is stable for several months under these conditions.

[11] Avoid repeated freeze-thaw cycles by preparing small aliquots.

Preparation of Working Solutions for Cell Treatment
It is critical to dilute the concentrated stock solution to final working concentrations in a manner

that minimizes the final DMSO percentage in the culture medium.

Intermediate Dilutions (Optional but Recommended): To achieve low final concentrations

accurately, it is best to perform serial dilutions. If the final concentrations are significantly

lower than the stock, prepare an intermediate dilution of the stock solution in complete cell

culture medium. Crucially, add the DMSO stock slowly to the culture medium while gently

mixing to prevent precipitation.[8]

Final Dilution:

Determine the desired final concentration of Matrine for your experiment (e.g., 0.5 mg/mL).

Calculate the volume of stock solution needed. For example, to prepare 1 mL of culture

medium with a final Matrine concentration of 0.5 mg/mL from a 10 mg/mL stock:

Use the formula: C₁V₁ = C₂V₂

(10 mg/mL) * V₁ = (0.5 mg/mL) * (1 mL)

V₁ = 0.05 mL or 50 µL

Add 50 µL of the 10 mg/mL Matrine stock to 950 µL of pre-warmed complete cell culture

medium to get a final volume of 1 mL.

Vehicle Control: Always prepare a vehicle control by adding the same volume of pure DMSO

to the culture medium as was used for the highest concentration of Matrine treatment. This

ensures that any observed effects are due to the compound and not the solvent. For the

example above, the vehicle control would contain 50 µL of DMSO in 950 µL of medium,

resulting in a final DMSO concentration of 5%. Note: A 5% DMSO concentration is highly
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cytotoxic for most cells. This example highlights the need to use a more concentrated stock

to keep the final DMSO concentration low (ideally ≤0.5%).[7][8]

Revised Example for Low DMSO: To achieve a final concentration of 0.5 mg/mL Matrine

with 0.5% DMSO, a more concentrated stock is needed. If you make a 100 mg/mL stock in

DMSO, you would add 5 µL to 995 µL of media.

Cell Treatment: Remove the existing medium from your cell culture plates and replace it with

the medium containing the desired concentration of Matrine or the vehicle control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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